Cas no 1706458-70-9 (5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine)

5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is a heterocyclic compound featuring an oxadiazole core substituted with an amine group and a nitrophenoxymethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the nitro and oxadiazole groups suggests suitability as an intermediate in the synthesis of bioactive molecules, particularly those requiring electron-withdrawing or hydrogen-bonding functionalities. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry for developing targeted inhibitors or probes. Its stability under standard conditions ensures ease of handling in synthetic workflows. Further research may explore its role in antimicrobial or antitumor agents due to its structural motifs.
5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine structure
1706458-70-9 structure
Product Name:5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine
CAS No:1706458-70-9
MF:C11H12N4O4
MW:264.23738193512
CID:5171548
Update Time:2025-06-13

5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine
    • 1,3,4-Oxadiazol-2-amine, 5-[(4,5-dimethyl-2-nitrophenoxy)methyl]-
    • Inchi: 1S/C11H12N4O4/c1-6-3-8(15(16)17)9(4-7(6)2)18-5-10-13-14-11(12)19-10/h3-4H,5H2,1-2H3,(H2,12,14)
    • InChI Key: BKTRBZCLAJGUMO-UHFFFAOYSA-N
    • SMILES: O1C(COC2=CC(C)=C(C)C=C2[N+]([O-])=O)=NN=C1N

5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM508433-1g
5-((4,5-Dimethyl-2-nitrophenoxy)methyl)-1,3,4-oxadiazol-2-amine
1706458-70-9 97%
1g
$568 2023-02-17

Additional information on 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine

Comprehensive Overview of 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706458-70-9)

5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is a specialized organic compound with a unique molecular structure that combines a [1,3,4]oxadiazole core with a nitrophenoxymethyl substituent. This compound, identified by CAS No. 1706458-70-9, has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both oxadiazole and nitro functional groups makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance. The compound's structural features also make it a subject of interest in computational chemistry and molecular docking studies, where its interactions with biological targets are simulated to predict efficacy.

The synthesis of CAS No. 1706458-70-9 involves multi-step organic reactions, often starting from commercially available precursors like 4,5-dimethyl-2-nitrophenol and 1,3,4-oxadiazole-2-amine. Optimization of reaction conditions, such as solvent choice and catalyst use, is critical to achieving high yields and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards for research and development.

From an industrial perspective, 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and reduce environmental impact, which resonates with global sustainability goals. This compound's versatility also extends to material science, where its electron-withdrawing properties are explored for use in organic electronics and photovoltaic devices.

For researchers and manufacturers, understanding the stability and storage requirements of CAS No. 1706458-70-9 is essential. Proper handling under inert atmospheres and protection from light are recommended to maintain its integrity. Additionally, regulatory compliance with regional chemical inventories (e.g., REACH, TSCA) ensures its legal use across different markets. As interest in this compound grows, collaborations between academia and industry are likely to accelerate its commercialization for niche applications.

In summary, 5-(4,5-Dimethyl-2-nitro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials underscores the interdisciplinary nature of contemporary research. With ongoing studies and technological advancements, this compound may soon find its place in cutting-edge solutions addressing some of today's most pressing scientific challenges.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.